2-[3-(4-chlorophenyl)-4-oxo(3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophen-2-ylthio)]-N-(3-methylphenyl)acetamide

• Molecular Formula: C24H20ClN3O2S2
• Molecular Weight: 482.0 g/mol
• IUPAC Name: 2-[[11-(4-chlorophenyl)-12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C24H20ClN3O2S2/c1-14-4-2-5-16(12-14)26-20(29)13-31-24-27-22-21(18-6-3-7-19(18)32-22)23(30)28(24)17-10-8-15(25)9-11-17/h2,4-5,8-12H,3,6-7,13H2,1H3,(H,26,29)
• InChI Key: LKKSVJJEGPYXFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=C(C=C5)Cl

Description

This compound belongs to a class of thienopyrimidine derivatives characterized by a fused cyclopentathienopyrimidine core linked to an acetamide group. Its structure includes a 4-chlorophenyl substituent at position 3 of the pyrimidine ring and a 3-methylphenyl group on the acetamide nitrogen (Figure 1). The molecule’s complexity arises from the bicyclic system (cyclopenta[2,1-d]pyrimidino[4,5-b]thiophen-4-one) and the sulfur-linked acetamide side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound likely involves multiple steps, including the formation of the pyrimidinone and thiophene rings, followed by the introduction of the chlorophenyl and methylphenyl groups. Typical reaction conditions might include:

Cyclization reactions: to form the pyrimidinone and thiophene rings.

Substitution reactions: to introduce the chlorophenyl and methylphenyl groups.

Oxidation and reduction reactions: to achieve the desired oxidation states of the functional groups.

Industrial Production Methods

Industrial production of such a complex compound would require optimization of the synthetic route to maximize yield and purity. This might involve:

Catalysis: to improve reaction efficiency.

Purification techniques: such as recrystallization or chromatography.

Scale-up processes: to transition from laboratory-scale synthesis to industrial-scale production.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various types of chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group in the pyrimidinone ring can be reduced to form alcohols.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Amines, thiols, and other nucleophilic species.

Major Products

Sulfoxides and sulfones: from oxidation reactions.

Alcohols: from reduction reactions.

Substituted derivatives: from nucleophilic substitution reactions.

Scientific Research Applications

Chemistry

This compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of new materials with unique properties.

Biology

In biological research, this compound might be investigated for its potential as a pharmaceutical agent, particularly if it exhibits bioactivity against certain targets.

Medicine

If bioactive, this compound could be explored for its therapeutic potential in treating diseases, particularly those involving the targets it interacts with.

Industry

In industrial applications, this compound could be used in the development of new materials, such as polymers or coatings, due to its unique structural features.

Mechanism of Action

The mechanism by which this compound exerts its effects would depend on its molecular targets. Potential mechanisms might include:

Inhibition of enzymes: If the compound binds to an enzyme’s active site, it could inhibit its activity.

Receptor binding: If the compound interacts with a receptor, it could modulate its signaling pathways.

Interaction with DNA or RNA: If the compound binds to nucleic acids, it could affect gene expression.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with several derivatives, differing primarily in substituents on the phenyl rings or the acetamide side chain. Below is a systematic comparison:

Structural Variations and Physicochemical Properties

Compound Name / ID	Substituent on Pyrimidine Ring	Acetamide Substituent	Molecular Weight	Key Physicochemical Properties
Target Compound	4-Chlorophenyl	3-Methylphenyl	~505.0 (calc.)	High lipophilicity (Cl, methyl groups)
MFCD03474590	4-Chlorophenyl	2-Isopropylphenyl	521.06	Increased steric bulk (isopropyl)
MFCD03474547	4-Chlorophenyl	3,5-Dimethylphenyl	519.04	Enhanced hydrophobicity (dual methyl)
MFCD01850746	4-Chlorophenyl	2,5-Dimethylphenyl	519.04	Altered regiochemistry (2,5-dimethyl)
ZINC2719983	4-Chlorophenyl	2-Trifluoromethylphenyl	563.92	Electron-withdrawing CF₃ group

Key Observations :

• Lipophilicity : The target compound’s 3-methylphenyl group balances lipophilicity better than the 2-isopropylphenyl in , which may hinder membrane permeability.
• Steric Factors : 3,5-Dimethylphenyl provides symmetrical substitution, possibly improving crystallinity compared to the asymmetrical 2,5-dimethylphenyl in .

Critical Analysis of Divergent Evidence

• Structural Similarity vs. Bioactivity: challenges the assumption that structural similarity guarantees functional similarity. For example, minor changes (e.g., methyl to trifluoromethyl) in vs. could lead to divergent target interactions.
• Synthetic Yields : While reports an 85% yield for a related compound, sterically hindered analogs (e.g., ) may require optimized conditions.